Cas no 5469-43-2 ((2E)-2-benzylbut-2-enedioic acid)

• Product Name: (2E)-2-benzylbut-2-enedioic acid
• CAS No: 5469-43-2
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 942580
• PubChem ID: 230422
• Update Time: 2025-04-19

(2E)-2-benzylbut-2-enedioic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-2-benzylbut-2-enedioic acid
• (E)-2-benzylbut-2-enedioic acid
• 2-benzylbut-2-enedioic acid
• (E)-2-BENZYLFUMARIC ACID
• AC1L5JHB
• AG-F-90613
• AG-J-13032
• Benzylfumaric acid
• Benzyl-fumarsaeure
• Benzyl-trans-butendisaeure
• benzyl-trans-butenedioic acid
• CTK1H3905
• CTK7I3675
• Phenylmesaconsaeure
• SureCN162763
• 5469-43-2
• DTXSID10282279

• Inchi： 1S/C11H10O4/c12-10(13)7-9(11(14)15)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H,12,13)(H,14,15)
• InChI Key： PGHYAIXOPQQRJA-UHFFFAOYSA-N
• SMILES： OC(C(=CC(=O)O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 206.0579
• Monoisotopic Mass: 206.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6